molecular formula C24H31BrN2O4 B3212474 3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)-3-hydroxy-2H,3H,5H,6H,7H,8H,9H-1lambda5-imidazo[1,2-a]azepin-1-ylium bromide CAS No. 1101743-68-3

3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)-3-hydroxy-2H,3H,5H,6H,7H,8H,9H-1lambda5-imidazo[1,2-a]azepin-1-ylium bromide

Cat. No.: B3212474
CAS No.: 1101743-68-3
M. Wt: 491.4 g/mol
InChI Key: JPCRTVLMWSQNCR-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the imidazo[1,2-a]azepinium class, characterized by a seven-membered azepine ring fused to an imidazole moiety. Key structural features include:

  • 1-(4-Ethoxyphenyl) substituent: An ethoxy group at the para position increases steric bulk and metabolic stability compared to methoxy analogs.
  • 3-Hydroxy group: Introduces hydrogen-bonding capacity, influencing solubility and target binding.
  • Bromide counterion: Balances the positive charge on the imidazoazepinium core.

Synthetic routes for similar compounds (e.g., reflux with allyl bromide or ketone intermediates, as in and ) suggest that the target compound may be synthesized via alkylation or condensation reactions under controlled conditions .

Properties

IUPAC Name

3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)-2,5,6,7,8,9-hexahydroimidazo[1,2-a]azepin-4-ium-3-ol;bromide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H31N2O4.BrH/c1-4-30-20-12-10-19(11-13-20)25-17-24(27,26-15-7-5-6-8-23(25)26)18-9-14-21(28-2)22(16-18)29-3;/h9-14,16,27H,4-8,15,17H2,1-3H3;1H/q+1;/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JPCRTVLMWSQNCR-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)N2CC([N+]3=C2CCCCC3)(C4=CC(=C(C=C4)OC)OC)O.[Br-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H31BrN2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

491.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)-3-hydroxy-2H,3H,5H,6H,7H,8H,9H-1lambda5-imidazo[1,2-a]azepin-1-ylium bromide is a complex organic molecule with potential biological activities. This article aims to detail its biological activity based on existing research and case studies, highlighting its pharmacological properties, mechanisms of action, and therapeutic potential.

Chemical Structure and Properties

The chemical structure of the compound is characterized by an imidazo[1,2-a]azepine core, substituted with dimethoxy and ethoxy groups. The molecular formula can be summarized as follows:

PropertyValue
Molecular WeightApproximately 400 g/mol
SolubilitySoluble in DMSO and ethanol
CAS NumberNot specified

Antioxidant Properties

Research indicates that compounds with similar structural motifs exhibit significant antioxidant activity. For instance, arctigenin, which shares the 3,4-dimethoxyphenyl group, has been shown to inhibit oxidative stress markers and provide neuroprotection by modulating reactive oxygen species (ROS) levels .

Anti-inflammatory Effects

The compound's potential anti-inflammatory effects are supported by studies demonstrating that related compounds can inhibit pro-inflammatory cytokines. For example, arctigenin inhibits lipopolysaccharide (LPS)-induced nitric oxide synthase expression through the inhibition of IκBα phosphorylation and p65 nuclear translocation .

Antiviral Activity

The antiviral properties of related compounds suggest that this compound may also exhibit similar effects. Arctigenin has been documented to inhibit HIV-1 replication in vitro, highlighting the potential for this class of compounds in antiviral therapy .

The proposed mechanisms for the biological activities of this compound include:

  • Inhibition of Enzymatic Activity : Compounds with similar structures have been shown to inhibit key enzymes involved in inflammatory pathways.
  • Modulation of Signal Transduction : The compound may affect signaling pathways such as NF-κB and MAPK pathways, which are critical in inflammation and cell survival.

Study 1: Neuroprotection

A study investigated the neuroprotective effects of a structurally related compound on neuronal cells subjected to oxidative stress. The results indicated a reduction in apoptosis markers and enhanced cell viability when treated with the compound .

Study 2: Antiviral Efficacy

In vitro studies demonstrated that a similar compound significantly reduced viral loads in infected cell lines. The mechanism was attributed to the inhibition of viral entry and replication processes .

Comparison with Similar Compounds

Key Observations:

Substituent Effects: Electron-Donating Groups: Methoxy/ethoxy groups in the target compound enhance lipophilicity and may improve membrane permeability compared to fluorine-containing analogs (e.g., ) . Hydrogen Bonding: The 3-hydroxy group in the target and increases solubility but may also serve as a metabolic conjugation site.

Electronic Properties: Fluorine in and introduces electronegativity, favoring interactions with electron-rich protein pockets.

Research Findings and Implications

Fluorophenyl analogs () show affinity for serotonin receptors in preliminary screens, hinting at CNS applications .

Off-Target Risks :

  • The hydroxy group may interact with off-target dehydrogenases or esterases, necessitating prodrug strategies .

Optimization Pathways :

  • Replacing 3,4-dimethoxyphenyl with bioisosteres (e.g., 3,4-dichlorophenyl) could reduce metabolic liabilities while retaining activity .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)-3-hydroxy-2H,3H,5H,6H,7H,8H,9H-1lambda5-imidazo[1,2-a]azepin-1-ylium bromide
Reactant of Route 2
Reactant of Route 2
3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)-3-hydroxy-2H,3H,5H,6H,7H,8H,9H-1lambda5-imidazo[1,2-a]azepin-1-ylium bromide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.